Cas no 1638744-09-8 (tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate)

• Product Name: tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate
• CAS No: 1638744-09-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD22397972
• CID: 4610212
• PubChem ID: 51669355
• Update Time: 2025-07-02

tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (azetidin-2-ylmethyl)carbamate
• TERT-BUTYL N-[(2S)-AZETIDIN-2-YLMETHYL]CARBAMATE
• tert-butyl ((S)-azetidin-2-yl)methylcarbamate
• Carbamic acid, N-[(2S)-2-azetidinylmethyl]-, 1,1-dimethylethyl ester
• SCHEMBL18992238
• t-Butyl (S)-(azetidin-2-ylmethyl)carbamate
• P18390
• 1638744-09-8
• MFCD22397972
• (S)-tert-Butyl(azetidin-2-ylmethyl)carbamate
• tert-butylN-[(2S)-azetidin-2-ylmethyl]carbamate
• CS-0056574
• tert-butyl N-[[(2S)-azetidin-2-yl]methyl]carbamate
• tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate

• MDL： MFCD22397972
• Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-6-7-4-5-10-7/h7,10H,4-6H2,1-3H3,(H,11,12)/t7-/m0/s1
• InChI Key： QMZBFSZZEGSSPH-ZETCQYMHSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@@H]1CCN1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate

Comprehensive Overview of tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate (CAS No. 1638744-09-8)

The compound tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate (CAS No. 1638744-09-8) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. This molecule features a unique azetidine ring structure, which is increasingly recognized for its role in drug discovery due to its conformational rigidity and bioavailability enhancement. The tert-butyl group and carbamate moiety further contribute to its stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for azetidine-containing compounds has surged, driven by their potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are particularly interested in tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate for its stereospecificity, as the (2S)-configuration ensures high enantiomeric purity—a critical factor in chiral drug development. This aligns with the growing trend toward precision medicine, where molecular specificity minimizes off-target effects.

The synthesis of tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate often involves Boc-protection strategies, a staple in peptide chemistry. Its CAS No. 1638744-09-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Notably, this compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for improving drug permeability across biological barriers, a hot topic in blood-brain barrier (BBB) research.

From an industrial perspective, scalability is a key consideration. The tert-butyl group’s steric bulk aids in protecting reactive sites during multi-step syntheses, while the carbamate linkage offers selective deprotection options. These attributes resonate with the pharmaceutical industry’s push for green chemistry and atom economy, as they reduce waste and streamline production.

Emerging studies highlight the role of azetidine derivatives in neurodegenerative disease therapeutics, linking tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate to potential applications in Alzheimer’s and Parkinson’s research. Its structural motif is also being explored in anticancer agents, particularly for modulating kinase activity—a frequent search query among medicinal chemists.

For researchers sourcing this compound, understanding its spectroscopic data (e.g., NMR, HPLC) is essential for quality control. Online forums frequently discuss challenges in characterizing chiral intermediates, underscoring the need for reliable analytical protocols. Additionally, the compound’s stability under various pH conditions is a recurring topic, reflecting its relevance in formulation science.

In summary, tert-butyl N-[(2S)-azetidin-2-ylmethyl]carbamate (CAS No. 1638744-09-8) exemplifies the intersection of structural innovation and therapeutic potential. Its versatility in synthesis, coupled with rising interest in small-molecule therapeutics, positions it as a compound of enduring scientific and industrial value.